Cas no 77826-36-9 (1-(4-(Trifluoromethyl)phenyl)cycloheptanol)

• Product Name: 1-(4-(Trifluoromethyl)phenyl)cycloheptanol
• CAS No: 77826-36-9
• MF: C₁₄H₁₇F₃O
• MW: 258.279394865036
• CID: 6797568
• PubChem ID: 62789237
• Update Time: 2025-05-23

1-(4-(Trifluoromethyl)phenyl)cycloheptanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)cycloheptanol
• 77826-36-9
• AKOS012083654
• MFCD18022805

• Inchi： 1S/C14H17F3O/c15-14(16,17)12-7-5-11(6-8-12)13(18)9-3-1-2-4-10-13/h5-8,18H,1-4,9-10H2
• InChI Key： FXLMCKCYWMCFDO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CCCCCC1)O)(F)F

Computed Properties

• Exact Mass: 258.12314965g/mol
• Monoisotopic Mass: 258.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-(Trifluoromethyl)phenyl)cycloheptanol

1-(4-(Trifluoromethyl)phenyl)cycloheptanol: A Comprehensive Overview

1-(4-(Trifluoromethyl)phenyl)cycloheptanol, identified by the CAS number 77826-36-9, is a complex organic compound with a unique structure that combines a cycloheptanol ring and a trifluoromethyl-substituted phenyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the trifluoromethyl group introduces interesting electronic and steric properties, making it a valuable building block in organic synthesis.

The molecular structure of 1-(4-(Trifluoromethyl)phenyl)cycloheptanol consists of a seven-membered cycloheptanol ring fused with a phenyl group substituted at the para position with a trifluoromethyl moiety. This arrangement imparts both rigidity and flexibility to the molecule, which is crucial for its reactivity and functionality. The trifluoromethyl group, being electron-withdrawing, significantly influences the electronic properties of the aromatic ring, enhancing its reactivity in various chemical transformations.

Recent studies have explored the synthesis of 1-(4-(Trifluoromethyl)phenyl)cycloheptanol through various routes, including catalytic hydrogenation and ring-closing metathesis. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The compound's versatility has been demonstrated in its use as an intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators.

In terms of physical properties, 1-(4-(Trifluoromethyl)phenyl)cycloheptanol exhibits a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods.

The application of 1-(4-(Trifluoromethyl)phenyl)cycloheptanol in drug discovery has been particularly notable. Researchers have utilized its unique structure to develop compounds with high potency against various disease targets, including cancer and neurodegenerative disorders. For instance, recent studies have highlighted its role as a scaffold for designing inhibitors targeting the B-Raf kinase pathway, which is implicated in melanoma progression.

Beyond pharmaceutical applications, 1-(4-(Trifluoromethyl)phenyl)cycloheptanol has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of high-performance materials with enhanced thermal stability and mechanical strength.

In conclusion, 1-(4-(Trifluoromethyl)phenyl)cycloheptanol, CAS number 77826-36-9, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in modern organic chemistry research.